Ethyl 3-bromo-2-hydroxyiminopropanoate

• Molecular Formula: C5H8BrNO3
• Molecular Weight: 210.03 g/mol
• IUPAC Name: ethyl 3-bromo-2-hydroxyiminopropanoate
• InChI: InChI=1S/C5H8BrNO3/c1-2-10-5(8)4(3-6)7-9/h9H,2-3H2,1H3
• InChI Key: ZKBUGUZPMZDNRT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=NO)CBr

Description

Ethyl 3-bromo-2-hydroxyiminopropanoate is a useful research compound. Its molecular formula is C5H8BrNO3 and its molecular weight is 210.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl bromopyruvate (5.0 mL, 39.8 mmol) was added to hydroxylamine hydrochloride (2.52 g, 36.2 mmol) in H2O (10 mL) and CHCl3 (10 mL). The reaction mixture was capped and stirred overnight at 23° C. at which time CH2Cl2 and H2O were added, the layers separated, the organics dried over Na2SO4, and the volatiles removed on a rotary evaporator to yield 7.58 g (100%) of as a white solid. 1H NMR (300 MHz, DMSO-D6) δ ppm 1.26 (t, J=7.12 Hz, 3 H) 4.20 (s, 2 H) 4.24 (m, 2 H) 13.19 (s, 1 H).